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Compound of Interest

Compound Name: Z-Phe-Ala-OH
CAS No.: 16088-00-9
Cat. No.: B093496

Get Quote

\ J

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of N-Benzyloxycarbonyl-L-
phenylalanyl-L-alanine (Z-Phe-Ala-OH), a protected dipeptide crucial in synthetic peptide
chemistry. It covers the molecule's structure, chemical properties, and its significant
applications in research and pharmaceutical development.

Chemical Structure and Formula

Z-Phe-Ala-OH is a dipeptide composed of L-phenylalanine and L-alanine. The N-terminus of
the phenylalanine residue is protected by a benzyloxycarbonyl (Z) group, which is instrumental
in preventing unwanted side reactions during peptide synthesis. This protective group allows
for the controlled, stepwise elongation of peptide chains.

The chemical formula for Z-Phe-Ala-OH is C20H22N20s.[1][2] Its structure consists of a
phenylalanine residue linked to an alanine residue via a peptide bond, with the Z-group
attached to the amino group of the phenylalanine.
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Caption: Logical structure of Z-Phe-Ala-OH.

Physicochemical and Quantitative Data

The key chemical identifiers and physicochemical properties of Z-Phe-Ala-OH are summarized
below. This data is essential for its handling, storage, and application in experimental settings.

Table 1: Chemical Identifiers for Z-Phe-Ala-OH

Identifier Value Reference
Z-Phe-Ala, N-Cbz-Phe-Ala,

Synonyms N-Benzyloxycarbonyl-L- [2]
phenylalanyl-L-alanine

CAS Number 21881-18-5 [1][2]

Molecular Formula C20H22N205 [1112]

Molecular Weight 370.41 g/mol [2]
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Table 2: Physicochemical Properties of Z-Phe-Ala-OH
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Property Value Reference
Appearance White to off-white powder [2]
Purity >99% (HPLC) [2]
Solubility Approx. 50 mg/mL in methanol
) ] -10.0+0.5° (c=2% in absolute
Optical Rotation [2]
Ethanol)

| Storage Temp. | 0-8°C or -20°C |[2] |

Applications in Research and Drug Development

Z-Phe-Ala-OH is a versatile compound with significant applications in multiple scientific
domains.

o Peptide Synthesis: It serves as a fundamental building block in the synthesis of more
complex peptides.[2] The Z-group provides robust protection of the N-terminus, facilitating
controlled chain elongation in solution-phase or solid-phase peptide synthesis (SPPS).

» Drug Development: This dipeptide is utilized in the design and optimization of peptide-based
therapeutics.[2] Its structure can mimic natural peptides, allowing for the development of
drugs that target specific biological pathways with high specificity, particularly in research
areas like oncology and metabolic disorders.[2]

» Biotechnology: Z-Phe-Ala-OH is used to produce biologically active peptides, aiding in
research for enzyme inhibitors and vaccines.[3] It can be incorporated into therapeutic
proteins to enhance their stability and efficacy.[2]

o Enzyme Studies: Researchers employ this compound to investigate enzyme mechanisms
and protein-protein interactions, which is critical for advancements in enzyme engineering.[2]

Experimental Protocol: Solid-Phase Peptide
Synthesis (SPPS) Workflow
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Z-Phe-Ala-OH is a product of coupling Z-protected Phenylalanine with Alanine. More
commonly, Z-protected amino acids are used as building blocks in SPPS to create larger
peptides. The following is a generalized workflow for the manual synthesis of a peptide on a
solid support resin using this type of protected amino acid.
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Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS).
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Methodology:

» Resin Swelling: The solid support (e.g., Rink Amide resin) is swollen in a suitable solvent like
Dichloromethane (DCM) followed by N,N-Dimethylformamide (DMF) to expose the reactive
sites.[4]

» N-terminal Deprotection: If the resin is pre-loaded with an Fmoc-protected amino acid, the
Fmoc group is removed using a solution of piperidine in DMF to free the amino group for the
next coupling step.[4]

e Amino Acid Coupling: The carboxyl group of the incoming N-terminally protected amino acid
(e.g., Z-Phe-OH) is activated using coupling reagents (like HBTU/HOBLt). The activated
amino acid is then added to the resin, forming a peptide bond with the deprotected N-
terminus of the resin-bound amino acid. The reaction is carried out in the presence of a base
such as DIPEA.[4]

e Washing: After coupling, the resin is thoroughly washed with DMF and DCM to remove
excess reagents and by-products.

» Chain Elongation: Steps 2-4 are repeated for each subsequent amino acid in the desired
peptide sequence.

o Cleavage and Deprotection: Once the synthesis is complete, the peptide is cleaved from the
resin, and all side-chain protecting groups are removed simultaneously using a cleavage
cocktail, typically containing a strong acid like Trifluoroacetic acid (TFA).[4]

o Precipitation and Purification: The cleaved peptide is precipitated from the cleavage mixture
using cold diethyl ether, collected by centrifugation, and then purified, often by reverse-phase
high-performance liquid chromatography (RP-HPLC).[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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